4-Bromo-1H-pyrazole-3-carboxamide
Overview
Description
“4-Bromo-1H-pyrazole-3-carboxamide” is a chemical compound with the CAS Number: 932-65-0 . It has a molecular weight of 190 and its IUPAC name is 4-bromo-1H-pyrazole-3-carboxamide . The compound is a white to off-white solid .
Molecular Structure Analysis
The InChI Code for “4-Bromo-1H-pyrazole-3-carboxamide” is 1S/C4H4BrN3O/c5-2-1-7-8-3(2)4(6)9/h1H,(H2,6,9)(H,7,8) . The InChI key is OVJPKNPBZYQCTR-UHFFFAOYSA-N .
Chemical Reactions Analysis
While specific chemical reactions involving “4-Bromo-1H-pyrazole-3-carboxamide” were not found, pyrazole derivatives are known to undergo various reactions. For instance, 4-Bromopyrazole, a related compound, has been reported to react with titanium tetrachloride to afford binary adducts .
Physical And Chemical Properties Analysis
“4-Bromo-1H-pyrazole-3-carboxamide” is a white to off-white solid .
Scientific Research Applications
Medicinal Chemistry
4-Bromo-1H-pyrazole-3-carboxamide: is a valuable compound in medicinal chemistry due to its pyrazole core, which is a common scaffold in drug design . Pyrazole derivatives are known for their wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic properties . This compound can serve as a precursor for synthesizing various bioactive molecules, potentially leading to new therapeutic agents.
Drug Discovery
In drug discovery, 4-Bromo-1H-pyrazole-3-carboxamide plays a crucial role as an intermediate in the synthesis of compounds with potential pharmacological activities . Its bromine atom can be substituted through various reactions, allowing for the creation of diverse libraries of compounds for high-throughput screening against numerous biological targets.
Agrochemistry
The pyrazole moiety, present in 4-Bromo-1H-pyrazole-3-carboxamide , is also significant in agrochemistry. Pyrazole derivatives have been used to develop new fungicides and herbicides . Their ability to interfere with specific biological pathways in pests and weeds makes them candidates for creating safer and more effective agricultural chemicals.
Coordination Chemistry
In coordination chemistry, 4-Bromo-1H-pyrazole-3-carboxamide can be utilized to synthesize ligands for metal complexes . The nitrogen atoms in the pyrazole ring can coordinate to metal ions, forming complexes that are useful in catalysis and materials science.
Organometallic Chemistry
This compound is also relevant in organometallic chemistry, where it can be used to create organometallic intermediates for further reactions . These intermediates can be applied in various catalytic processes, including those important for industrial organic synthesis.
Material Science
Lastly, 4-Bromo-1H-pyrazole-3-carboxamide has applications in material science. Pyrazole-based compounds can be incorporated into polymers or used to synthesize novel materials with desirable properties such as conductivity or luminescence .
Safety and Hazards
Mechanism of Action
Target of Action
4-Bromo-1H-pyrazole-3-carboxamide is a pyrazole derivative . Pyrazole derivatives have been found to bind with high affinity to multiple receptors . .
Mode of Action
It is known that pyrazole derivatives can inhibit oxidative phosphorylation, the atp -32 p exchange reaction, and energy-dependent and independent calcium uptake .
Biochemical Pathways
Pyrazole derivatives have been associated with a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It is slightly soluble in water , which may influence its bioavailability.
Result of Action
It is known that pyrazole derivatives can exhibit a wide range of biological activities .
Action Environment
properties
IUPAC Name |
4-bromo-1H-pyrazole-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrN3O/c5-2-1-7-8-3(2)4(6)9/h1H,(H2,6,9)(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVJPKNPBZYQCTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1Br)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80634786 |
Source
|
| Record name | 4-Bromo-1H-pyrazole-5-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80634786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1H-pyrazole-3-carboxamide | |
CAS RN |
932-65-0 |
Source
|
| Record name | 4-Bromo-1H-pyrazole-5-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80634786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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